Benzyl (2-(phenylsulfonyl)-2-(thiophen-2-yl)ethyl)carbamate

• IUPAC Name: benzyl N-[2-(benzenesulfonyl)-2-thiophen-2-ylethyl]carbamate
• InChI: InChI=1S/C20H19NO4S2/c22-20(25-15-16-8-3-1-4-9-16)21-14-19(18-12-7-13-26-18)27(23,24)17-10-5-2-6-11-17/h1-13,19H,14-15H2,(H,21,22)
• InChI Key: XWRMWYQSBHAMFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NCC(C2=CC=CS2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H19NO4S2
• Molecular Weight: 401.5 g/mol

Description

Benzyl (2-(phenylsulfonyl)-2-(thiophen-2-yl)ethyl)carbamate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

• Synthetic Utility in Organic Synthesis : Benzyl (2-(phenylsulfonyl)-2-(thiophen-2-yl)ethyl)carbamate derivatives have been explored in the synthesis of cyclopropanecarboxylic acid derivatives, demonstrating their versatility in organic synthesis. For instance, ethyl phenylsulfonylacetate, a related compound, has been utilized to prepare a range of derivatives including esters, carboxamides, and carbamates, showcasing the functional adaptability of phenylsulfonyl-based structures (Takahashi, Suzuki, & Kata, 1985).

• Catalytic Applications : Research into the rhodium-catalyzed enantioselective addition of arylboronic acids to in situ generated N-Boc arylimines, leading to the preparation of compounds with carbamate functionalities, highlights the catalytic potential of these structures in achieving chiral selectivity and in facilitating the synthesis of complex organic molecules (Storgaard & Ellman, 2009).

Pharmacological Applications

• Antimicrobial and Antitubercular Agents : The structural framework of Benzyl (2-(phenylsulfonyl)-2-(thiophen-2-yl)ethyl)carbamate has been implicated in the design of novel sulfonyl derivatives demonstrating significant antibacterial and antifungal activities. These compounds, particularly those with modifications on the benzylsulfonyl moiety, have shown potential as potent antimicrobial and antitubercular agents, indicating their importance in the development of new therapeutic strategies (Suresh Kumar, Prasad, & Chandrashekar, 2013).

• Selective Inhibitors of Butyrylcholinesterase (BChE) : A series of benzyl [2-(arylsulfamoyl)-1-substituted-ethyl]carbamates, closely related to the chemical structure , were synthesized and characterized for their inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These compounds exhibited strong preferential inhibition of BChE over AChE, with several compounds demonstrating superior activity to clinically used inhibitors. This highlights the potential of Benzyl (2-(phenylsulfonyl)-2-(thiophen-2-yl)ethyl)carbamate derivatives in the treatment of diseases associated with cholinesterase activity (Magar et al., 2021).